Cas no 2967-70-6 (2-(4-fluorophenoxy)propanoic acid)

2-(4-Fluorophenoxy)propanoic acid is a fluorinated aromatic compound with the molecular formula C9H9FO3. It features a propanoic acid backbone substituted with a 4-fluorophenoxy group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the fluorine atom enhances its reactivity and stability, facilitating its use in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Its well-defined structure and high purity make it suitable for precise synthetic routes, including coupling reactions and derivatization. The compound's compatibility with various reaction conditions underscores its utility in research and industrial processes requiring fluorinated building blocks.

2-(4-fluorophenoxy)propanoic acid structure

2967-70-6 structure

Product Name:2-(4-fluorophenoxy)propanoic acid

CAS No:2967-70-6

MF:C₉H₉FO₃

MW:184.164366483688

MDL:MFCD00052838

CID:840831

PubChem ID:3872140

Update Time:2025-10-15

2-(4-fluorophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluorophenoxy)propionic acid
- 2-(p-fluorophenoxy)propionic acid
- 2-(4-fluorophenoxy)propanoic acid
- 2-(4-Fluorophenoxy)propionic acid
- CS-0072897
- AKOS016050316
- 7312-80-3
- DB-375784
- 2967-70-6
- AKOS000103749
- 4-fluorophenoxypropionic acid
- HMS1698H15
- AS-45696
- STK397552
- Propanoic acid, 2-(4-fluorophenoxy)-
- Z90662162
- AR3821
- WIVLMXDHGGRLMP-UHFFFAOYSA-N
- F3310-0294
- 2-(4-Fluoro-phenoxy)-propionic acid
- SCHEMBL3081885
- VU0610063-1
- EN300-10993
- 2-p-Fluorophenoxypropionic Acid
- ALBB-000257
- MFCD02295725
- MDL： MFCD00052838
- Inchi： 1S/C9H9FO3/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)
- InChI Key： WIVLMXDHGGRLMP-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

Exact Mass: 184.05357
Monoisotopic Mass: 184.05357231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 501
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 14
XLogP3: 5.6
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
PSA: 46.53

2-(4-fluorophenoxy)propanoic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

2-(4-fluorophenoxy)propanoic acid Pricemore >>

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